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Compound of Interest

Compound Name: Fmoc-Tyr(PO3BzI2)-OH

Cat. No.: B146952

Fmoc-Tyr(PO3Bzl2)-OH: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the chemical properties of Fmoc-
Tyr(PO3Bzl2)-OH, a key reagent in peptide synthesis.

Core Chemical Data

The fundamental molecular and physical properties of Fmoc-Tyr(PO3Bzl2)-OH are
summarized below. This data is essential for accurate experimental design and reagent

quantification.

Property Value

Molecular Formula C38H34NO8P[1][2]

Molecular Weight 663.65 g/mol [1][2]

CAS Number 134150-51-9[1]
FMOC-O-DIBENZYLPHOSPHO-L-TYROSINE,

Synonyms Na-Fmoc-O-[bis(benzyloxy)phosphoryl]-L-
tyrosine[1]

Physical Form White to Yellow Solid[3]
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Experimental Considerations

Due to the specific nature of this topic, which centers on the intrinsic chemical properties of a
single molecule, detailed experimental protocols for its use are context-dependent and fall
outside the scope of this document. The primary "experiments” related to this compound are its
synthesis and its application in solid-phase peptide synthesis (SPPS). Researchers employing
Fmoc-Tyr(PO3BzI2)-OH in SPPS should refer to established protocols for Fmoc-based
peptide synthesis, paying special attention to coupling and deprotection steps involving
phosphorylated amino acids.

Similarly, signaling pathways are biological processes in which a molecule like a
phosphotyrosine-containing peptide might be involved after its synthesis. The compound
Fmoc-Tyr(PO3Bzl2)-OH itself is a protected amino acid and not directly involved in cellular

signaling.

Logical Relationship in Peptide Synthesis

The following diagram illustrates the logical position of Fmoc-Tyr(PO3BzI2)-OH within a
generalized workflow for solid-phase peptide synthesis.
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Workflow Position of Fmoc-Tyr(PO3Bzl2)-OH

Solid-Phase Peptide Synthesis (SPPS)
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Caption: Role of Fmoc-Tyr(PO3BzI2)-OH in SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146952#fmoc-tyr-po3bzl2-oh-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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